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Compound of Interest

Compound Name: 2-(3-Hydroxypropyl)phenol

CAS No.: 1481-92-1

Cat. No.: B073537 Get Quote

Executive Summary & Chemical Profile
Subject: 2-(3-Hydroxypropyl)phenol CAS: 1481-92-1 Synonyms: 3-(2-Hydroxyphenyl)-1-

propanol; 2-Hydroxybenzenepropanol Primary Hazard Class: Phenolic Organic

(Corrosive/Toxic)[1][2]

This guide provides a validated operational framework for the disposal of 2-(3-
Hydroxypropyl)phenol. Unlike standard organic solvents, phenolic derivatives possess

unique acidity (

) and toxicity profiles that require specific segregation protocols to prevent incompatible
reactions (specifically with oxidizers) and environmental contamination.

Physicochemical Data for Disposal Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b073537?utm_src=pdf-interest
https://www.benchchem.com/product/b073537?utm_src=pdf-body
https://www.lookchem.com/casno1481-92-1.html
https://www.chemicalbook.com/msds/3-2-hydroxyphenyl-propionic-acid.pdf
https://www.benchchem.com/product/b073537?utm_src=pdf-body
https://www.benchchem.com/product/b073537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Operational Implication

Physical State
Viscous Liquid / Low-melting

Solid

Requires leak-proof secondary

containment; do not rely on

simple bagging.

Boiling Point ~296°C

Low volatility; inhalation risk is

lower than phenol but contact

risk remains high.

Flash Point 145°C
Combustible but not highly

flammable. Class IIIB liquid.

Water Solubility Moderate

DO NOT dispose of via sink

drains.[3] Aqueous solubility

facilitates aquatic toxicity.

Acidity
Weakly Acidic (

)

Incompatible with strong bases

and oxidizers.

Hazard Identification & Segregation
Effective disposal begins at the point of generation. You must segregate this compound

correctly to avoid creating "unknown" waste streams or dangerous chemical reactions.[4][5]

Core Hazards (GHS Classification)
H314/H315: Causes severe skin burns and eye damage (Phenolic mechanism).

H302: Harmful if swallowed.[6]

H402: Harmful to aquatic life (requires zero-discharge protocol).

Segregation Directive
CRITICAL: Do not mix 2-(3-Hydroxypropyl)phenol with the following waste streams:

Oxidizing Agents: (e.g., Nitric acid, Peroxides). Phenols can undergo violent oxidation

reactions.[4]
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Strong Bases: (e.g., Sodium Hydroxide). While not explosive, this creates phenolate salts

which alters the chemical nature and may complicate downstream incineration.

Heavy Metals: Keep separate to allow for fuel blending/incineration of the organic portion

without metal contamination limits.

Waste Stream Decision Logic
Use the following logic flow to determine the correct disposal path for your specific

experimental waste.

Protocol Notes

Waste Generation

Is the waste Pure Compound
or Stock Solution?

Is it mixed with
other solvents?

No

Stream A: High BTU Organic
(Phenol Segregated)

Yes

Is it solid debris?
(Gloves, wipes, tips)

No

Stream B: Mixed Organic Solvents
(Check Compatibility)

Yes (Solvent Mix)

Stream C: Solid Hazardous Waste
(Double Bagged)

Yes

Stream A: Must be pH < 12.
Label 'Phenol Derivative'.

Stream C: No sharps.
Seal in puncture-proof container.

Click to download full resolution via product page
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Figure 1: Decision tree for categorizing phenolic waste streams to ensure regulatory

compliance and safety.

Step-by-Step Disposal Procedures
Protocol A: Liquid Waste (Stock Solutions & Reaction
Mixtures)
Objective: Secure containment for incineration.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

standard LDPE wash bottles which may degrade over time with phenolic contact.

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "2-(3-Hydroxypropyl)phenol" (Do not use abbreviations).[1][6][7][8]

Hazard Checkbox: Mark "Toxic" and "Corrosive".

Transfer:

Perform transfer in a fume hood.[3][9]

Use a funnel to prevent drips on the container threads.

Self-Validating Step: Wipe the threads with a dry Kimwipe before closing. If the wipe turns

yellow/brown over time, the seal was compromised.

Storage: Place the container in a secondary containment tray (polypropylene) separate from

oxidizers.

Protocol B: Solid Waste (Contaminated Debris)
Objective: Prevent vapor release and contact exposure for custodial staff.

Collection: Collect all contaminated pipette tips, gloves, and weighing boats.

Primary Containment: Place items into a clear, sealable plastic bag (4 mil thickness

minimum).
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Secondary Containment: Place the sealed bag into a rigid waste container or a second bag

(Double-Bagging).

Labeling: Tag as "Solid Debris Contaminated with Phenols".

Emergency Spill Response Workflow
Phenolic compounds are rapidly absorbed through the skin, causing systemic toxicity and

chemical burns. Immediate action is required.

Spill Detected Assess Volume
(< 50mL vs > 50mL)

Small Spill (<50mL)

Large Spill (>50mL)

Isolate Area &
Alert Lab Personnel

Evacuate & Call EHS/911

Don PPE:
Butyl/Viton Gloves + Goggles

Cover with Absorbent
(Vermiculite/Spill Pad) Collect as Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for phenolic spills. Note that water flushing is only for

skin contact, not for cleaning surface spills.

Decontamination of Surfaces
After removing the bulk material using absorbents:

Wipe 1: Clean the area with a soap and water solution.[2][4]

Wipe 2: Wipe with 70% ethanol (phenols are soluble in alcohol, aiding removal of residue).

Final: Rinse with water. Dispose of all wipes as Stream C (Solid Hazardous Waste).

Regulatory & Compliance Notes (RCRA)
RCRA Status: 2-(3-Hydroxypropyl)phenol is not explicitly P-listed or U-listed. However, it

must be treated as Characteristic Hazardous Waste (Toxic/Corrosive) if the pH is < 2 or

based on toxicity profiles.
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Sewer Disposal: Strictly Prohibited. The compound is harmful to aquatic life (H402) and

difficult for standard municipal water treatment to degrade rapidly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-(3-
Hydroxypropyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073537#2-3-hydroxypropyl-phenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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